Cas no 39746-01-5 (3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone)

3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone is a structurally complex lactone derivative with a functionalized cyclopentane core. Its key features include a benzoyloxy group at the 3β-position, a carboxaldehyde at the 2β-position, and a hydroxyl group at the 5α-position, contributing to its reactivity and potential as an intermediate in organic synthesis. The γ-lactone moiety enhances its stability while retaining versatility for further modifications. This compound is of interest in pharmaceutical and fine chemical research due to its stereochemical complexity and functional group diversity, enabling applications in the synthesis of bioactive molecules or chiral building blocks. Its well-defined structure allows for precise derivatization under controlled conditions.

3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone structure

39746-01-5 structure

Product Name:3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone

CAS No:39746-01-5

MF:C₁₅H₁₄O₅

MW:274.268664836884

CID:55090

PubChem ID:24871690

Update Time:2025-10-14

3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone Chemical and Physical Properties

Names and Identifiers

- (-)-5-(benzoyloxy)hexahydro-2-oxo-2H-cyclo -penta
- [3aR(3aalpha,4alpha,5beta,6aalpha)]-()-5-(Benzoyloxy)hexahydro-2-oxo-2H-cyclopenta[b]furan-4-carboxaldehyde
- (-)-Corey Lactone aldehyde Benzoate
- (-)-Corey Aldehyde Benzoate
- [(3aR,4R,5R,6aS)-4-formyl-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate
- 3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone
- 3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneaceticAcidβ-Lactone
- Corey aldehyde benzoate
- Corey Lactone Aldehyde Benzoate
- [3aR(3aα,4α,5β,6aα)]-(?)-5-(Benzoyloxy)hexahydro-2-oxo-2H-cyclopenta[b]furan-4-carboxaldehyde
- 3Beta-Benzoyloxy-2Beta-carboxaldehyde-5Alpha-hydroxy-1Alpha-cyclopentaneacetic Acid Gamma-Lactone
- [3aR(3aa,4a,5b,6aa)]-(-)-5-(Benzoyloxy)hexahydro-2-oxo-2H-cyclopenta[b]furan-4-carboxaldehyde
- Inchi： 1S/C15H14O5/c16-8-11-10-6-14(17)19-12(10)7-13(11)20-15(18)9-4-2-1-3-5-9/h1-5,8,10-13H,6-7H2/t10-,11-,12+,13-/m1/s1
- InChI Key： NDHMOBCVFGMXRK-FVCCEPFGSA-N
- SMILES： O1C(C[C@@H]2[C@@H](C=O)[C@@H](C[C@H]12)OC(C1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 274.08400
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 1.4

Experimental Properties

Density: 1.32
Melting Point: 128-138 °C (lit.)
Boiling Point: 470.4°Cat760mmHg
Flash Point: 211.9°C
Refractive Index: 1.577
PSA: 69.67000
LogP: 1.36250
Specific Rotation: -85 º (c=1, MeOH)
Optical Activity: [α]23/D −85°, c = 1 in methanol

3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	480517-1G	3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone	39746-01-5		1G	￥3431.87	2022-02-24
TRC	B208315-500mg	3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone	39746-01-5		500mg	$ 236.00	2023-04-19
TRC	B208315-1g	3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone	39746-01-5		1g	$ 300.00	2022-06-07
TRC	B208315-2.5g	3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone	39746-01-5		2.5g	$ 861.00	2023-04-19
TRC	B208315-5g	3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone	39746-01-5		5g	$ 1435.00	2023-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66986-1g	Corey Lactone Aldehyde Benzoate	39746-01-5	98%	1g	￥3620.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66986-5g	Corey Lactone Aldehyde Benzoate	39746-01-5	98%	5g	￥0.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66986-500mg	Corey Lactone Aldehyde Benzoate	39746-01-5	98%	500mg	￥1975.00	2022-04-26
TRC	B208315-1000mg	3β-Benzoyloxy-2β-carboxaldehyde-5α-hydroxy-1α-cyclopentaneacetic Acid γ-Lactone	39746-01-5		1g	$ 362.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-205265-500 mg	Corey Lactone Aldehyde Benzoate,	39746-01-5	>90%	500MG	￥1,579.00	2023-07-11